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Compound of Interest

Compound Name: NADH disodium salt

Cat. No.: B12047405 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Nicotinamide Adenine Dinucleotide (NADH), the reduced form of NAD+, is a

pivotal coenzyme in cellular metabolism, central to energy production and redox reactions.[1]

Its concentration and the NAD+/NADH ratio are critical indicators of cellular health, metabolic

status, and mitochondrial function.[2][3] Consequently, the accurate and sensitive detection of

NADH is crucial in various fields, including clinical diagnostics, drug discovery, and food

industry applications.[4][5] Biosensors utilizing NADH disodium salt offer a powerful analytical

tool for this purpose, providing advantages such as high sensitivity, selectivity, and rapid

analysis times. This document provides detailed application notes and protocols for the

development and use of NADH-based biosensors.

Principles of NADH Detection in Biosensors
NADH can be detected through several mechanisms, primarily electrochemical and optical

methods.

Electrochemical Detection: This is the most common approach. NADH can be

electrochemically oxidized to NAD+ on an electrode surface. The reaction, NADH → NAD+ +

H+ + 2e-, generates a measurable current that is proportional to the NADH concentration. A

significant challenge is the high overpotential required for direct NADH oxidation, which can

lead to electrode fouling and interference from other electroactive species. To overcome this,

biosensors often employ electrocatalysts or mediators to lower the oxidation potential.
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Optical Detection: Optical methods leverage the intrinsic fluorescence of NADH or use

colorimetric indicators. NADH absorbs light at 340 nm and exhibits fluorescence, which can

be distinguished from the non-fluorescent NAD+. Genetically encoded fluorescent

biosensors, such as Peredox and SoNar, have been developed to monitor the NADH/NAD+

ratio in real-time within living cells. These sensors typically consist of an NADH-binding

protein linked to a fluorescent protein, where NADH binding induces a conformational

change and alters the fluorescence signal.

Signaling Pathway: Dehydrogenase-Based Analyte
Detection
Many biosensors detect target analytes (e.g., glucose, ethanol, lactate) indirectly by measuring

the NADH produced in a specific dehydrogenase-catalyzed reaction. This broadens the

applicability of NADH biosensors to a wide range of metabolites.
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Fig. 1: General principle of an indirect biosensor using an NAD+-dependent dehydrogenase.
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Types of NADH Biosensors
Electrochemical Biosensors
Electrochemical biosensors are widely used for their sensitivity, low cost, and potential for

miniaturization.

Enzymatic Biosensors: These sensors typically use a two-enzyme system. The first is an

NAD+-dependent dehydrogenase that produces NADH in proportion to the target analyte.

The second enzyme, such as diaphorase, is often used with a mediator to facilitate the

oxidation of NADH at a lower potential, regenerating NAD+ and transferring electrons to the

electrode. Nanoporous gold and carbon-based nanomaterials are common electrode

materials due to their high surface area and conductivity.

Non-Enzymatic Biosensors: These sensors focus on the direct, sensitive detection of NADH

without an enzymatic layer. The electrode surface is modified with materials that have high

electrocatalytic activity towards NADH oxidation, such as metal nanoparticles (Au, Ag),

conductive polymers, or graphene composites. This design offers better stability compared to

enzymatic sensors but may have lower selectivity.

Logical Relationship: Electrochemical NADH Detection
The core of an electrochemical sensor is the electron transfer from NADH to the electrode,

which can be direct or mediated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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